Cas no 2682112-86-1 (tert-Butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate)

• Product Name: tert-Butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate
• CAS No: 2682112-86-1
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5085569
• PubChem ID: 154706598
• Update Time: 2025-06-09

tert-Butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2682112-86-1
• 5-[Boc-(methylamino)]-1-methyl-1H-imidazole
• tert-butyl N-methyl-N-(3-methylimidazol-4-yl)carbamate
• tert-Butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate
• D81595
• BS-46086

• Inchi： 1S/C10H17N3O2/c1-10(2,3)15-9(14)13(5)8-6-11-7-12(8)4/h6-7H,1-5H3
• InChI Key： TUZWCUCUKKPRMX-UHFFFAOYSA-N
• SMILES： N(C1=CN=CN1C)(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.4Ų

Additional information on tert-Butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate

Professional Introduction to Compound with CAS No. 2682112-86-1 and Product Name: tert-Butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate

The compound with the CAS number 2682112-86-1 and the product name tert-butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The tert-butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate moiety, featuring a carbamate group linked to a tert-butyl and a methyl-substituted imidazole ring, exhibits intriguing chemical reactivity and biological activity that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating imidazole derivatives. The imidazole ring, known for its stability and versatility, serves as a scaffold for numerous bioactive molecules. The presence of the 1-methyl-1H-imidazol-5-yl group in tert-butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate not only enhances its structural complexity but also imparts specific pharmacological properties. This compound has been extensively studied for its potential role in modulating various biological pathways, making it a subject of intense research interest.

One of the most compelling aspects of tert-butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate is its ability to interact with biological targets in a highly selective manner. The carbamate group, known for its ability to form hydrogen bonds and coordinate with metal ions, plays a crucial role in mediating these interactions. This property has been leveraged in the design of enzyme inhibitors and receptor modulators, which are essential for treating a wide range of diseases. The tert-butyl group, on the other hand, contributes to the compound's lipophilicity, influencing its solubility and bioavailability—critical factors in drug formulation.

Recent studies have highlighted the therapeutic potential of tert-butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate in addressing neurological disorders. The compound has shown promise in preclinical models as an antagonist for certain ion channels, which are implicated in conditions such as epilepsy and chronic pain. The unique combination of structural features allows it to bind selectively to these targets without significant off-target effects. This selectivity is a key factor in minimizing side effects and improving patient outcomes.

The synthesis of tert-butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also open avenues for further structural modifications, enabling the development of analogues with enhanced pharmacological properties.

In addition to its therapeutic applications, tert-butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate has attracted attention for its role as an intermediate in the synthesis of more complex pharmaceuticals. Its versatile structure allows for functionalization at multiple sites, providing chemists with ample opportunities to design novel molecules with tailored properties. This adaptability makes it a valuable building block in drug discovery programs aimed at addressing unmet medical needs.

The safety profile of tert-butyl methyl(1-methyl-1H-imidazol-5-yl)carbamate is another critical aspect that has been thoroughly evaluated through rigorous toxicological studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, making it suitable for further development into clinical candidates. Furthermore, its stability under various storage conditions enhances its practicality for industrial applications.

As research continues to uncover new biological functions and therapeutic applications for heterocyclic compounds like tert-butyl methyl(1-methyl-1H-imidazol-5-ylicarbamate), collaborations between academic researchers and pharmaceutical companies are becoming increasingly vital. Such partnerships facilitate the translation of laboratory discoveries into tangible medical solutions. The compound's potential as an antiviral agent has also been explored recently, with preliminary data suggesting its efficacy against certain viral strains through mechanisms involving inhibition of viral proteases.

The regulatory landscape surrounding novel pharmaceuticals requires careful navigation to ensure compliance with global standards. The development pathway for tert-butyl methyl(1-methyl-H-imidazol - 5 - yl carbamate) must adhere to stringent guidelines set forth by agencies such as the FDA and EMA. These regulations cover aspects ranging from synthetic route validation to clinical trial oversight, ensuring that only safe and effective drugs reach patients.

In conclusion,tert-butylmethyl ( 1 - methy l - 1 H - im id az ol - 5 - yl ) car bam ate stands out as a remarkable compound with significant potential in pharmaceutical applications . Its unique structural features , coupled with promising biological activities , make it an attractive candidate for further research . As scientific understanding advances , we can anticipate even more innovative uses emerging from this versatile molecule . The continued exploration of such compounds will undoubtedly contribute to progress across multiple therapeutic areas , offering hope for improved treatments worldwide .